Cas no 58191-81-4 (4-Hexenal,5-methyl-2-(1-methylethyl)-)
58191-81-4 structure
Product Name:4-Hexenal,5-methyl-2-(1-methylethyl)-
4-Hexenal,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexenal,5-methyl-2-(1-methylethyl)-
- 2-isopropyl-5-methylhex-4-enal
- 5-Methyl-2-(1-methylethyl)hex-4-en-1-al
- 5-methyl-2-(propan-2-yl)hex-4-enal
- 58191-81-4
- NS00052996
- DTXSID90275922
- EINECS 261-159-1
- 5989-36-6
- SCHEMBL16668898
- 4-Hexenal, 5-methyl-2-(1-methylethyl)-
- DTXSID10866679
-
- Inchi: 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,7,9-10H,6H2,1-4H3
- InChI Key: QGWHBDAFRDCSBJ-UHFFFAOYSA-N
- SMILES: O=CC(C/C=C(\C)/C)C(C)C
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.833
- Boiling Point: 204.8°C at 760 mmHg
- Flash Point: 72.7°C
- Refractive Index: 1.435
- PSA: 17.07
4-Hexenal,5-methyl-2-(1-methylethyl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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